Cas no 2091962-29-5 (methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate
• CAS No: 2091962-29-5
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 4637023
• Update Time: 2025-11-01

methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate

• Inchi： 1S/C9H13NO2S/c1-5(2)6-4-7(10)13-8(6)9(11)12-3/h4-5H,10H2,1-3H3
• InChI Key： HPSSHKMHDQMJSP-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(N)=CC=1C(C)C

Additional information on methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate

Methyl 5-Amino-3-(Propan-2-yl)Thiophene-2-Carboxylate (CAS No. 2091962-29-5): A Comprehensive Overview

Methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate (CAS No. 2091962-29-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This thiophene derivative is characterized by its unique molecular structure, which combines a methyl ester group with an amino substituent and an isopropyl side chain. Such structural features make it a versatile intermediate for synthesizing more complex molecules with potential applications in drug discovery and functional materials.

The compound's CAS number 2091962-29-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate suppliers or synthesis methods to explore its utility further. Its relevance is amplified by the growing demand for heterocyclic compounds in developing novel pharmaceuticals and agrochemicals, aligning with trends in sustainable and precision chemistry.

One of the most intriguing aspects of this compound is its role as a building block in organic synthesis. The thiophene ring is a privileged scaffold in drug design, often found in molecules with antimicrobial, anti-inflammatory, or anticancer properties. For instance, the amino and ester functional groups provide reactive sites for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the current focus on fragment-based drug discovery and combinatorial chemistry, which are hot topics in pharmaceutical R&D.

In addition to its pharmaceutical potential, methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate has applications in material science. Thiophene derivatives are known for their electronic properties, making them valuable in the development of organic semiconductors and conductive polymers. With the rise of flexible electronics and wearable technology, researchers are increasingly exploring such compounds for their optoelectronic performance and stability under varying environmental conditions.

The synthesis of this compound typically involves multi-step organic reactions, including cyclization, esterification, and amination processes. Optimizing these methods to improve yield and purity is a common challenge addressed in recent publications. Questions like "how to synthesize methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate" or "what are the spectroscopic properties of CAS 2091962-29-5" frequently appear in academic and industrial forums, reflecting the compound's technical complexity and practical importance.

From a commercial perspective, the demand for high-purity methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate is driven by its niche applications. Suppliers often highlight its custom synthesis options and bulk availability to cater to diverse research needs. The compound's stability under standard storage conditions (e.g., room temperature, inert atmosphere) further enhances its appeal for long-term projects.

In conclusion, methyl 5-amino-3-(propan-2-yl)thiophene-2-carboxylate (CAS No. 2091962-29-5) represents a fascinating intersection of chemistry and innovation. Its structural versatility and broad applicability make it a valuable asset in both academic and industrial settings. As research into heterocyclic chemistry and functional materials continues to expand, this compound is poised to play a pivotal role in shaping future scientific advancements.